Cas no 2413897-27-3 (tert-butyl N-(4-fluorophenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(4-fluorophenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2413897-27-3
• MF: C₁₃H₁₄FN₃O₂S₂
• MW: 327.397563457489
• CID: 5674448
• PubChem ID: 165898555
• Update Time: 2025-07-02

tert-butyl N-(4-fluorophenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-fluorophenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• 2413897-27-3
• EN300-26666377

• Inchi： 1S/C13H14FN3O2S2/c1-13(2,3)19-12(18)17(10-15-16-11(20)21-10)9-6-4-8(14)5-7-9/h4-7H,1-3H3,(H,16,20)
• InChI Key： KVYZTUBXFJYOET-UHFFFAOYSA-N
• SMILES： S1C(NN=C1N(C1C=CC(=CC=1)F)C(=O)OC(C)(C)C)=S

Computed Properties

• Exact Mass: 327.05114721g/mol
• Monoisotopic Mass: 327.05114721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl N-(4-fluorophenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-fluorophenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2413897-27-3)

The compound tert-butyl N-(4-fluorophenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2413897-27-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-thiadiazole core and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key features of tert-butyl N-(4-fluorophenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate is its sulfanyl (-SH) group, which offers reactivity for further functionalization. This property is highly sought after in medicinal chemistry, where the introduction of sulfur-containing moieties can enhance binding affinity and pharmacokinetic properties. The 4-fluorophenyl moiety further contributes to its versatility, as fluorine atoms are known to improve metabolic stability and bioavailability in drug candidates.

In recent years, the demand for sulfur-containing heterocycles like 1,3,4-thiadiazoles has surged, driven by their prominence in FDA-approved drugs and agrochemicals. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such compounds. The tert-butyl protecting group in this molecule also plays a critical role in synthetic strategies, enabling selective reactions and simplifying purification processes.

From an SEO perspective, users frequently search for terms like "1,3,4-thiadiazole derivatives", "fluorophenyl carbamates", and "sulfur-based drug intermediates". These keywords reflect the compound's relevance in cutting-edge research. Additionally, queries such as "CAS 2413897-27-3 applications" and "tert-butyl carbamate synthesis" highlight the need for detailed technical information, which this article aims to provide.

The synthesis of tert-butyl N-(4-fluorophenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate typically involves multi-step reactions, including condensation, cyclization, and protection-deprotection sequences. Advanced techniques like HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. Such rigorous quality control is essential for researchers who rely on consistent batches for their experiments.

Beyond pharmaceuticals, this compound's thiadiazole scaffold has applications in material science, particularly in developing organic semiconductors and corrosion inhibitors. Its electron-rich structure makes it a candidate for designing conductive polymers, a hot topic in renewable energy research. This interdisciplinary potential further elevates its importance in scientific communities.

In conclusion, tert-butyl N-(4-fluorophenyl)-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2413897-27-3) represents a versatile building block with broad applications. Its combination of fluorine, sulfur, and carbamate functionalities positions it at the forefront of innovation in drug development and materials engineering. As research progresses, this compound is likely to gain even more attention for its role in addressing global health and sustainability challenges.